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Compound of Interest

Compound Name: Aspulvinone O

Cat. No.: B10820821

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety protocols, operational guidance, and disposal plans for Aspulvinone O, a natural
inhibitor of Glutamic-Oxaloacetic Transaminase 1 (GOT1).[1][2]

Hazard Identification and Safety Data

Aspulvinone O is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[3] All personnel must be thoroughly familiar with the associated hazards before
handling this compound.

Precautionary Statement

Hazard Classification GHS Hazard Statement
Codes
Acute Oral Toxicity (Category ) P264, P270, P301 + P312,
H302: Harmful if swallowed
4) P330, P501
Acute Aquatic Toxicity

H400: Very toxic to aquatic life P273, P391
(Category 1)

Chronic Aquatic Toxicity H410: Very toxic to aquatic life
. . P273, P391
(Category 1) with long lasting effects

Note: This product contains no substances with established occupational exposure limit values.

[3]
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Personal Protective Equipment (PPE)

Due to the hazardous nature of Aspulvinone O, strict adherence to PPE guidelines is

mandatory to minimize exposure.

PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection

Protective gloves (e.g., Nitrile)

Prevents skin contact.

Body Protection

Impervious clothing, such as a

laboratory coat

Protects skin from accidental

spills.

Respiratory Protection

Suitable respirator

Required when engineering
controls are insufficient to
prevent inhalation, especially
when handling the powder

form.

Experimental Protocol: Safe Handling and

Operational Plan

The following step-by-step guide ensures the safe handling of Aspulvinone O in a laboratory

setting.

1. Preparation and Engineering Controls:

Ensure a safety shower and eye wash station are accessible and operational.[3]

All handling of Aspulvinone O, especially in its powdered form, should be conducted in a

well-ventilated area with an appropriate exhaust ventilation system, such as a chemical fume

hood.[3] This minimizes the risk of aerosol formation and inhalation.[3]

2. Donning Personal Protective Equipment (PPE):

Before entering the designated handling area, don all required PPE in the following order:
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[e]

Impervious clothing (lab coat).

o

Respirator (if required).

[¢]

Safety goggles with side-shields.

[¢]

Protective gloves.

. Handling the Compound:
Avoid direct contact with the skin, eyes, and inhalation of dust or aerosols.[3]
Do not eat, drink, or smoke in the area where Aspulvinone O is being handled.[3]
Keep the container tightly sealed when not in use.[3]

. Storage:

Store Aspulvinone O in a cool, well-ventilated area, away from direct sunlight and sources
of ignition.[3]

Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[3]

Keep away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[3]

. In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention.[3]

Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove
contaminated clothing and shoes and seek medical advice.[3]

Inhalation: Relocate to an area with fresh air immediately.[3]
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 Ingestion: If swallowed, call a POISON CENTER or doctor immediately if you feel unwell.[3]
Rinse the mouth with water.[3]

Disposal Plan

Proper disposal of Aspulvinone O and any contaminated materials is crucial to prevent
environmental harm.

1. Waste Collection:

o Collect all waste materials, including unused compounds and contaminated consumables
(e.q., gloves, weighing papers, pipette tips), in a designated and properly labeled hazardous
waste container.

¢ Avoid mixing with other waste streams.
2. Disposal Procedure:

» Dispose of the contents and container at an approved waste disposal plant in accordance
with local, state, and federal regulations.[3]

e Prevent the release of Aspulvinone O into the environment, including drains, water courses,
or the soil.[3]

o Collect any spillage to prevent environmental contamination.[3]

Diagrammatic Representation of the Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Aspulvinone O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Aspulvinone
O]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10820821#personal-protective-equipment-for-
handling-aspulvinone-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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